Cas no 2294946-96-4 (1-(methyl-d3)-1H-imidazol-2-amine)

• Product Name: 1-(methyl-d3)-1H-imidazol-2-amine
• CAS No: 2294946-96-4
• MF: C₄H₇N₃
• MW: 100.136965036392
• CID: 6816184
• PubChem ID: 172401975
• Update Time: 2025-03-01

1-(methyl-d3)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2294946-96-4
• 1-(methyl-d3)-1H-imidazol-2-amine
• CS-23792

• Inchi： 1S/C4H7N3/c1-7-3-2-6-4(7)5/h2-3H,1H3,(H2,5,6)/i1D3
• InChI Key： NQCJWEXYVVFKBT-FIBGUPNXSA-N
• SMILES： N1(C([2H])([2H])[2H])C=CN=C1N

Computed Properties

• Exact Mass: 100.082827474Da
• Monoisotopic Mass: 100.082827474Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 43.8Ų